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Compound of Interest

Compound Name: Tsugalactone

Cat. No.: B1150579

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive technical overview of Tsugaforrestolide, a recently identified
bisabolane-type sesquiterpene lactone. As the term "Tsugalactone" does not correspond to a
recognized chemical entity in major databases, this guide focuses on the scientifically
characterized Tsugaforrestolide, isolated from the coniferous tree Tsuga forrestii.

Chemical Identity and Properties

Tsugaforrestolide is a structurally unique sesquiterpenoid featuring a C-15 carboxylated
bisabolane skeleton with a 12,9-lactone moiety.[1][2] To date, a specific CAS Registry Number
and a standardized IUPAC name for Tsugaforrestolide have not been publicly indexed. The
elucidation of its chemical structure and absolute configuration was achieved through a
combination of advanced spectroscopic methods, including GIAO NMR calculations with DP4+
probability analysis, electronic circular dichroism (ECD), and single-crystal X-ray diffraction

analysis.[1][2]

Table 1: Chemical and Physical Properties of Tsugaforrestolide
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Property Value Reference
Molecular Formula C15H2203 [1] (inferred from structure)
Molecular Weight 250.34 g/mol (Calculated)
Bisabolane-type sesquiterpene
Class
lactone
Source Organism Tsuga forrestii

Biological Activity and Mechanism of Action

Tsugaforrestolide has demonstrated significant anti-inflammatory properties. The primary
reported biological activity is the potent inhibition of lipopolysaccharide (LPS)-induced nitric
oxide (NO) production in RAW 264.7 macrophage cells.

Table 2: In Vitro Anti-inflammatory Activity of Tsugaforrestolide

. Positive ICso of

Assay Cell Line ICso0 Value Reference
Control Control
LPS-induced
Nitric Oxide RAW 264.7
7.1 uM BAY11-7082 8.7 uM

(NO) macrophages
Production

The inhibition of NO production, a key mediator in inflammatory processes, suggests that
Tsugaforrestolide may exert its anti-inflammatory effects through modulation of inflammatory
signaling pathways. A likely target is the Nuclear Factor-kappa B (NF-kB) signaling pathway, a
central regulator of inflammatory gene expression, including the inducible nitric oxide synthase
(INOS) responsible for NO production.

Below is a proposed logical workflow for the anti-inflammatory action of Tsugaforrestolide
based on its observed effects.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/publication/397804551_Tsugaforrestolide_an_Anti-Inflammatory_Bisabolane-Type_Sesquiterpene_Lactone_From_the_Vulnerable_Conifer_Tsuga_forrestii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Intracellular Signaling Cascade

Activates Nuclear Events & Cellular Response
Phosphorylates &
Ind Leads to
Degrades 5 (Tppa)obibis Translocates WW 1 )
G s

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

(Culture RAW 264.7 Cells)

:

Seed Cells in 96-well Plates

:

Treat with Tsugaforrestolide
and/or LPS

(Incubate for 24 hours)

(Collect Culture Supernatant)

Perform Griess Assay

Analyze Absorbance Data

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1150579?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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